Cas no 133097-29-7 ((2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine)

• Product Name: (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine
• CAS No: 133097-29-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6242636
• PubChem ID: 12350260
• Update Time: 2025-06-08

(2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine
• EN300-1838044
• Benzeneethanamine, 3-methoxy-alpha,4-dimethyl-, (R)-
• UNII-FQ8THK79UH
• CHEMBL291042
• FQ8THK79UH
• 133097-29-7
• BENZENEETHANAMINE, 3-METHOXY-.ALPHA.,4-DIMETHYL-, (R)-
• 3-Methoxy-4-methylamphetamine, (R)-

• Inchi： 1S/C11H17NO/c1-8-4-5-10(6-9(2)12)7-11(8)13-3/h4-5,7,9H,6,12H2,1-3H3/t9-/m1/s1
• InChI Key： XDXMRSBXBOXSQW-SECBINFHSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine

Introduction to (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine and CAS No. 133097-29-7

(2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine, identified by the CAS number 133097-29-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the propan-2-amine moiety, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a methoxy group at the para position relative to the methyl group on the phenyl ring introduces unique electronic and steric properties, making this compound a valuable candidate for further investigation.

The structure of (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine consists of a benzene ring substituted with a methoxy group at the 3-position and a methyl group at the 4-position. This arrangement creates a dipole moment that can influence its interactions with biological targets. The propan-2-amine side chain, with its chiral center, allows for the possibility of enantiomer-specific interactions, which is crucial in modern drug design. The stereochemistry at this center is particularly important, as it can significantly affect the pharmacological activity and selectivity of the compound.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine has been explored as a potential intermediate in the synthesis of various pharmacologically active compounds. Researchers have been investigating its role in the development of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine is its potential as a scaffold for drug discovery. The combination of the aromatic ring system with the amine functionality provides multiple sites for chemical modification, enabling the design of derivatives with enhanced pharmacological properties. Recent studies have demonstrated that derivatives of this compound exhibit promising activity in preclinical models, suggesting their potential for further development into clinical candidates.

The synthesis of (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine presents both challenges and opportunities for synthetic chemists. The stereochemistry at the propan-2-amine center must be carefully controlled to ensure high enantiomeric purity. Various synthetic routes have been explored, including asymmetric reduction and chiral auxiliary-assisted methods. These approaches have yielded promising results, with recent advances in catalytic asymmetric methods offering more efficient and scalable pathways for production.

The pharmacological profile of (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine has been extensively studied in vitro and in vivo. Initial investigations have revealed that this compound interacts with several biological targets, including enzymes and receptors involved in neurotransmitter signaling. Its ability to modulate these pathways suggests potential therapeutic applications in conditions such as depression, anxiety, and cognitive disorders. Additionally, preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory properties, making them attractive candidates for treating chronic inflammatory diseases.

The chemical properties of (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict its binding interactions with biological targets and to optimize its structure for improved pharmacological activity. These computational approaches have provided valuable insights into the molecular mechanisms underlying its biological effects and have guided the design of novel derivatives.

In conclusion, (2R)-1-(3-methoxy-4-methylphenyl)propan-2-amine (CAS No. 133097-29-7) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its promising pharmacological properties, make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered, contributing to the development of novel treatments for various human diseases.